1-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethyl]-1,2,4-triazole-3-carbonitrile

• IUPAC Name: 1-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]-1,2,4-triazole-3-carbonitrile
• InChI: InChI=1S/C13H12N4O/c14-8-13-15-9-17(16-13)5-3-10-1-2-12-11(7-10)4-6-18-12/h1-2,7,9H,3-6H2
• InChI Key: STYZVOHJMLMPHU-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2)CCN3C=NC(=N3)C#N
• Molecular Formula: C13H12N4O
• Molecular Weight: 240.26 g/mol

Description

1-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethyl]-1,2,4-triazole-3-carbonitrile, also known as DBF, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is of interest due to its unique structure and potential for use as a research tool.

Mechanism of Action

The mechanism of action of 1-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethyl]-1,2,4-triazole-3-carbonitrile is not fully understood, but it is believed to act on various molecular targets in cells, including ion channels, enzymes, and receptors. 1-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethyl]-1,2,4-triazole-3-carbonitrile has been shown to modulate the activity of GABA receptors, which are important for regulating neuronal activity in the brain. 1-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethyl]-1,2,4-triazole-3-carbonitrile has also been shown to inhibit the activity of enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
1-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethyl]-1,2,4-triazole-3-carbonitrile has been shown to have a variety of biochemical and physiological effects, depending on the specific research application. In neuroscience, 1-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethyl]-1,2,4-triazole-3-carbonitrile has been shown to protect neurons from damage and improve cognitive function. In cancer research, 1-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethyl]-1,2,4-triazole-3-carbonitrile has been shown to inhibit the growth and proliferation of cancer cells. In drug discovery, 1-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethyl]-1,2,4-triazole-3-carbonitrile has been used as a lead compound for the development of new drugs with similar structures and properties.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethyl]-1,2,4-triazole-3-carbonitrile in scientific research is its unique structure and potential for use as a research tool. However, one limitation is that the mechanism of action of 1-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethyl]-1,2,4-triazole-3-carbonitrile is not fully understood, which may limit its potential applications in certain research fields.

Future Directions

There are many potential future directions for research involving 1-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethyl]-1,2,4-triazole-3-carbonitrile. One area of interest is the development of new drugs based on the structure and properties of 1-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethyl]-1,2,4-triazole-3-carbonitrile. Another area of interest is the further study of the mechanism of action of 1-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethyl]-1,2,4-triazole-3-carbonitrile, which may provide insights into new therapeutic targets for a variety of diseases. Additionally, 1-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethyl]-1,2,4-triazole-3-carbonitrile may be useful in the development of new imaging agents for use in diagnostic imaging techniques.

Synthesis Methods

The synthesis of 1-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethyl]-1,2,4-triazole-3-carbonitrile involves a multistep process that begins with the reaction of 2,3-dihydrobenzofuran with ethyl bromoacetate to form a key intermediate. This intermediate is then reacted with hydrazine hydrate and sodium acetate to produce the final product, 1-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethyl]-1,2,4-triazole-3-carbonitrile.

Scientific Research Applications

1-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethyl]-1,2,4-triazole-3-carbonitrile has been studied for its potential applications in a variety of scientific research fields, including neuroscience, cancer research, and drug discovery. In neuroscience, 1-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethyl]-1,2,4-triazole-3-carbonitrile has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases. In cancer research, 1-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethyl]-1,2,4-triazole-3-carbonitrile has been shown to inhibit the growth of cancer cells and may be useful in the development of new cancer therapies. In drug discovery, 1-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethyl]-1,2,4-triazole-3-carbonitrile has been used as a lead compound for the development of new drugs with similar structures and properties.